Cas no 1790670-89-1 (Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate
• CAS No: 1790670-89-1
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5612920
• PubChem ID: 110817948
• Update Time: 2025-10-24

Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1790670-89-1
• EN300-33050436
• benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate
• Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate

• Inchi： 1S/C17H24N2O3/c1-17(2,3)15(20)18-9-11-19(12-10-18)16(21)22-13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3
• InChI Key： SHMNOBLHULXSMB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate

Comprehensive Overview of Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate (CAS No. 1790670-89-1)

Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate (CAS No. 1790670-89-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1790670-89-1, belongs to the class of piperazine derivatives, which are widely utilized in drug discovery and development. Its molecular structure features a benzyl group and a 2,2-dimethylpropanoyl moiety, making it a versatile intermediate for synthesizing biologically active molecules.

The growing interest in Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders. With the rise of AI-driven drug discovery and computational chemistry, compounds like this are increasingly screened for their binding affinities and pharmacokinetic properties. The CAS No. 1790670-89-1 is frequently searched in scientific databases, reflecting its relevance in modern research.

One of the key advantages of Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate is its stability under various experimental conditions, making it suitable for high-throughput screening and combinatorial chemistry. Its piperazine core is a common motif in FDA-approved drugs, underscoring its importance in pharmaceutical synthesis. Recent studies have explored its potential as a precursor for G-protein-coupled receptor (GPCR) modulators, a hot topic in drug development due to their role in treating chronic diseases.

From a synthetic perspective, the compound's carboxylate and amide functionalities offer multiple sites for chemical modifications, enabling the creation of diverse derivatives. This flexibility aligns with the current trend of fragment-based drug design, where small molecules are optimized for enhanced efficacy and selectivity. The CAS 1790670-89-1 is often cited in patents and research papers, highlighting its industrial and academic value.

In addition to its pharmaceutical applications, Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate is also studied in material science for its potential use in polymer coatings and adhesives. Its thermal stability and solubility profile make it a candidate for advanced material formulations. As sustainability becomes a global priority, researchers are investigating eco-friendly synthesis routes for such compounds, addressing the demand for green chemistry solutions.

The compound's nomenclature, including its IUPAC name and CAS registry number, is critical for accurate database searches and regulatory compliance. Laboratories and manufacturers rely on precise identifiers like 1790670-89-1 to ensure quality control and traceability. With the increasing integration of blockchain technology in supply chains, transparent documentation of chemical entities like this is becoming standard practice.

In summary, Benzyl 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylate (CAS No. 1790670-89-1) represents a multifaceted compound with broad applications in drug discovery, material science, and industrial chemistry. Its structural features and adaptability position it as a valuable asset in ongoing scientific advancements. As research continues to uncover new potentials, this compound is poised to remain a focal point in innovative chemical solutions.